Cas no 1806633-26-0 (Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate
• CAS No: 1806633-26-0
• MF: C₁₂H₁₂BrIO₃
• MW: 411.030355453491
• CID: 4958570
• Update Time: 2025-06-11

Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate

• Inchi： 1S/C12H12BrIO3/c1-2-17-12(16)10-7-8(14)3-4-9(10)11(15)5-6-13/h3-4,7H,2,5-6H2,1H3
• InChI Key： KNYIDSYVDXZMEJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(CCBr)=O)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate

Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate (CAS No. 1806633-26-0): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate (CAS No. 1806633-26-0) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by the presence of both bromo and iodine substituents on a benzoate backbone, serves as a valuable intermediate in the synthesis of various bioactive molecules. The strategic positioning of these halogen atoms makes it an attractive scaffold for further functionalization, enabling the development of novel therapeutic agents.

The< strong>Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate molecule is particularly noteworthy for its role in constructing complex heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. The benzoate core is a well-established pharmacophore in drug design, contributing to the binding affinity and specificity of small-molecule drugs. The addition of a bromo group at the 3-position and an iodine atom at the 5-position enhances the compound's reactivity, making it a versatile building block for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in the synthesis of biaryl structures, which are commonly found in therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing novel inhibitors for kinases and other enzyme targets. The< strong>Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate has been explored as a precursor in the synthesis of kinase inhibitors due to its ability to undergo selective functionalization at multiple sites. For instance, the bromo group can be readily exchanged with other nucleophiles via palladium-catalyzed cross-coupling reactions, while the iodine atom can be used in metal-halogen exchange reactions to introduce additional functional groups. This flexibility allows chemists to tailor the molecule's properties for specific biological activities.

The< strong>CAS No. 1806633-26-0 identifier ensures that researchers can reliably obtain this compound from reputable suppliers, facilitating its use in both academic and industrial settings. The increasing demand for high-quality intermediates like< strong>Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate reflects the growing interest in targeted drug discovery and precision medicine. The compound's ability to serve as a precursor for diverse bioactive molecules underscores its importance in modern medicinal chemistry.

One of the most compelling applications of< strong>Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate is in the development of antiviral agents. The structural motif present in this compound resembles several known antiviral drugs that target viral proteases and polymerases. By leveraging its reactive sites, chemists can design derivatives with enhanced antiviral activity against emerging pathogens. The ability to modify both bromo and iodine substituents allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

The< strong>Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate also finds utility in materials science, particularly in the synthesis of organic electronic materials. The benzoate moiety contributes to the electron-deficient nature of the molecule, making it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that derivatives of this compound can improve charge transport properties and thermal stability in these applications.

The synthesis of< strong>Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of benzoic acid followed by esterification with 3-bromopropionic acid. Subsequent iodination at the desired position yields the final product. This synthetic strategy highlights the compound's accessibility and scalability, which are essential considerations for industrial applications.

In conclusion, Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate (CAS No.< strong>1806633-26-0) is a multifunctional intermediate with broad applications across chemical biology and medicinal chemistry. Its unique structural features enable diverse functionalizations through cross-coupling reactions, making it a valuable tool for drug discovery and material science research. As our understanding of biological pathways continues to expand, compounds like< strong>Ethyl 2-(3-bromopropanoyl)-5-iodobenzoate will play an increasingly important role in developing innovative therapeutic strategies.